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Compound of Interest

Compound Name: A 779 trifluoroacetate

Cat. No.: B10819161

Get Quote

A 779 Trifluoroacetate, a potent and selective antagonist of the Mas receptor, has emerged as

an invaluable tool for dissecting the physiological and pathological roles of the protective arm of

the renin-angiotensin system (RAS). This guide provides an in-depth technical overview for

researchers, scientists, and drug development professionals, offering insights into its

mechanism of action, practical guidance for its use in experimental settings, and critical

considerations for data interpretation.

The Renin-Angiotensin System: A Shifting Paradigm
The classical understanding of the renin-angiotensin system (RAS) centers on the

vasoconstrictive and pro-inflammatory actions of angiotensin II (Ang II) mediated by the AT1

receptor. However, a counter-regulatory axis, comprising angiotensin-converting enzyme 2

(ACE2), its product angiotensin-(1-7) [Ang-(1-7)], and the Mas receptor, has been identified as

a crucial player in maintaining cardiovascular and renal homeostasis.[1] This protective axis

often opposes the detrimental effects of the classical RAS.[1][2]

Ang-(1-7) exerts a range of beneficial effects, including vasodilation, anti-inflammatory actions,

and anti-fibrotic properties, primarily through its interaction with the G protein-coupled Mas

receptor.[1][3] The discovery and characterization of selective antagonists for the Mas receptor,
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such as A 779, have been instrumental in elucidating the specific contributions of this protective

pathway.

A 779: A Selective Probe for the Mas Receptor
A 779 is a synthetic peptide antagonist of the Mas receptor.[4] Its chemical name is [D-Ala7]-

Angiotensin-(1-7), and it is most commonly available as a trifluoroacetate salt.[5][6]

Mechanism of Action and Selectivity
A 779 competitively inhibits the binding of the endogenous ligand, Ang-(1-7), to the Mas

receptor.[4][7] This blockade prevents the activation of downstream signaling cascades initiated

by Ang-(1-7).

A key attribute of A 779 is its high selectivity for the Mas receptor over other angiotensin

receptors, namely the AT1 and AT2 receptors.[8] This selectivity is crucial for isolating and

studying the specific effects mediated by the Mas receptor without confounding influences from

other RAS components.

Receptor A 779 Affinity Reference

Mas Receptor High (IC50 ~0.3 nM) [4]

AT1 Receptor Negligible [8]

AT2 Receptor Negligible [8]

The Trifluoroacetate Counterion: A Critical
Consideration
A 779 is typically supplied as a trifluoroacetate (TFA) salt, a common counterion for synthetic

peptides.[5][6] Researchers must be aware that TFA itself can exert biological effects,

potentially confounding experimental results.[3][9] These effects can include cytotoxicity at high

concentrations and modulation of certain cellular processes.[3]

For sensitive in vitro and in vivo experiments, it is highly recommended to either remove the

TFA counterion or use a control group treated with a TFA salt of a scrambled or inactive
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peptide. Several methods are available for TFA removal, including ion-exchange

chromatography and repeated lyophilization from an HCl solution.[10][11]

Experimental Protocols
This section provides detailed, step-by-step methodologies for key experiments utilizing A 779

to investigate the Mas receptor.

In Vitro Radioligand Binding Assay
This protocol describes a competitive binding assay to determine the affinity of A 779 for the

Mas receptor using a radiolabeled ligand.

Note: A recent study has raised concerns about the suitability of [125I]-Ang-(1-7) for

characterizing the Mas receptor in tissue membrane preparations due to potential binding to

other sites.[12][13] Therefore, validation of the radioligand and careful interpretation of results

are crucial.

Materials:

Mas receptor-expressing cells or tissues (e.g., Mas-transfected CHO cells)[4]

[125I]-Angiotensin-(1-7) (radioligand)

A 779 (competitor)

Unlabeled Angiotensin-(1-7) (for determining non-specific binding)

Binding Buffer: 10 mM Na-phosphate buffer (pH 7.4), 120 mM NaCl, 5 mM MgCl2, 0.2%

BSA, 0.005% bacitracin[4]

Wash Buffer: Ice-cold PBS

Scintillation fluid

Procedure:

Prepare cell membranes from Mas-expressing cells.
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In a 96-well plate, add cell membranes to each well.

Add increasing concentrations of A 779 to the appropriate wells.

For total binding, add binding buffer without any competitor.

For non-specific binding, add a high concentration of unlabeled Ang-(1-7) (e.g., 1 µM).

Add a fixed concentration of [125I]-Ang-(1-7) (typically at its Kd value) to all wells.

Incubate the plate at room temperature for a predetermined time to reach equilibrium.

Terminate the binding reaction by rapid filtration through glass fiber filters, followed by

washing with ice-cold wash buffer to separate bound from free radioligand.

Measure the radioactivity retained on the filters using a scintillation counter.

Analyze the data using non-linear regression to determine the IC50 of A 779, from which the

Ki (inhibitory constant) can be calculated.

Diagram of a Competitive Radioligand Binding Assay Workflow:
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Caption: Workflow for a competitive radioligand binding assay.

Cell-Based Signaling Assays
These assays measure the ability of A 779 to block Ang-(1-7)-induced intracellular signaling

events.

Cell Lines:

Human Aortic Endothelial Cells (HAECs) (endogenously express Mas)[1][14]

CHO-K1 cells stably expressing the Mas receptor[2][10][11]

HEK293 cells transiently or stably expressing the Mas receptor

Materials:

Selected cell line
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Angiotensin-(1-7)

A 779

Cell lysis buffer

Primary antibodies against phospho-Akt (Ser473), total Akt, phospho-ERK1/2

(Thr202/Tyr204), and total ERK1/2

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Procedure:

Culture cells to 80-90% confluency.

Serum-starve the cells for a specified period (e.g., 2-4 hours) before stimulation.

Pre-incubate the cells with A 779 (e.g., 1 µM) for 30-60 minutes.

Stimulate the cells with Ang-(1-7) (e.g., 100 nM) for a predetermined time (e.g., 5-30

minutes).

Lyse the cells and collect the protein lysates.

Determine protein concentration using a standard assay (e.g., BCA).

Perform SDS-PAGE and Western blotting using the specified primary and secondary

antibodies.

Detect the protein bands using a chemiluminescent imager.

Quantify the band intensities and normalize the phosphorylated protein levels to the total

protein levels.

Diagram of A 779's Effect on Ang-(1-7)-Induced Signaling:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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